Cas no 1803758-80-6 (Ethyl 5-cyano-4-hydroxy-2-methoxyphenylacetate)

• Product Name: Ethyl 5-cyano-4-hydroxy-2-methoxyphenylacetate
• CAS No: 1803758-80-6
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 4944359
• Update Time: 2025-06-10

Ethyl 5-cyano-4-hydroxy-2-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-4-hydroxy-2-methoxyphenylacetate

• Inchi： 1S/C12H13NO4/c1-3-17-12(15)5-8-4-9(7-13)10(14)6-11(8)16-2/h4,6,14H,3,5H2,1-2H3
• InChI Key： QCNCBAVVIIEQQC-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(C#N)=CC=1CC(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 309
• XLogP3: 2
• Topological Polar Surface Area: 79.6

Additional information on Ethyl 5-cyano-4-hydroxy-2-methoxyphenylacetate

Ethyl 5-cyano-4-hydroxy-2-methoxyphenylacetate (CAS No. 1803758-80-6): An Emerging Compound in Pharmaceutical Research

Ethyl 5-cyano-4-hydroxy-2-methoxyphenylacetate (CAS No. 1803758-80-6) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its cyano and hydroxy functional groups, as well as its methoxy substituent, exhibits a range of biological activities that make it a promising candidate for drug development.

The cyano group in Ethyl 5-cyano-4-hydroxy-2-methoxyphenylacetate is known for its ability to enhance the stability and metabolic properties of organic molecules. This feature is particularly important in drug design, where compounds need to maintain their integrity during absorption, distribution, metabolism, and excretion (ADME) processes. The presence of the hydroxy group further contributes to the compound's solubility and reactivity, making it more amenable to various chemical transformations and biological interactions.

The methoxy substituent in Ethyl 5-cyano-4-hydroxy-2-methoxyphenylacetate plays a crucial role in modulating the compound's electronic properties and lipophilicity. This substitution can significantly influence the compound's binding affinity to specific receptors or enzymes, thereby affecting its pharmacological profile. Recent studies have shown that compounds with similar structural features have demonstrated potent anti-inflammatory and antioxidant activities, suggesting that Ethyl 5-cyano-4-hydroxy-2-methoxyphenylacetate may have similar therapeutic potential.

In the context of drug discovery, Ethyl 5-cyano-4-hydroxy-2-methoxyphenylacetate has been evaluated for its potential as a lead compound in the development of new medications. Preliminary in vitro studies have indicated that this compound exhibits selective inhibition of certain enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings are particularly relevant given the increasing prevalence of inflammatory diseases and the need for more effective treatments.

Moreover, Ethyl 5-cyano-4-hydroxy-2-methoxyphenylacetate has shown promising results in preclinical models of neurodegenerative diseases. Research has demonstrated that this compound can cross the blood-brain barrier (BBB) and exert neuroprotective effects by reducing oxidative stress and inhibiting apoptosis. These properties make it a valuable candidate for further investigation in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of Ethyl 5-cyano-4-hydroxy-2-methoxyphenylacetate involves a series of well-defined chemical reactions, including esterification, cyano substitution, and methylation. The efficiency and scalability of these synthetic routes are critical factors in determining the feasibility of large-scale production for clinical trials and commercialization. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound, which is an important consideration in modern pharmaceutical manufacturing.

In conclusion, Ethyl 5-cyano-4-hydroxy-2-methoxyphenylacetate (CAS No. 1803758-80-6) represents a promising molecule with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that this compound will play a significant role in addressing unmet medical needs and improving patient outcomes.